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Compound of Interest

Compound Name: pP-METHYLACETOPHENONE

Cat. No.: B140295

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for the handling of 4-
acetyltoluene (also known as 4'-methylacetophenone). The following sections detail its
properties, toxicological data, safe handling procedures, and emergency protocols, with a focus
on providing actionable information for a laboratory and drug development environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. Key properties of 4-acetyltoluene are summarized below.
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Property Value Source(s)

Molecular Formula CoH100 [1112]

Molar Mass 134.18 g/mol [1][2]

Appearance C.:Ieiar, colorless to pale yellow 1212
liquid

Density 1.004 - 1.005 g/mL at 20-25 °C  [1]

Melting Point 22-24 °C [1][4]

Boiling Point 226 °C [1114]

Flash Point 92 °C (198 °F) [1][3]

Water Solubility

0.37 g/Lat15°C

[1]

Vapor Pressure

0.52 hPa at 25 °C

[1]

LogP

21lat25°C

[1]

Toxicological Data

Toxicological data is essential for assessing the potential health risks associated with exposure

to 4-acetyltoluene. The following table summarizes the available acute toxicity data.

Endpoint Value Species Route Source(s)
LD50 1400 mg/kg Rabbit Oral [1]
LD50 > 2000 mg/kg Rabbit Dermal [1]
Skin Irritation 500 mg/24H Mild  Rabbit Dermal [3]

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4-acetyltoluene is classified as follows:

o Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[4][5]

o Skin Irritation: Category 2 (Causes skin irritation)[4][5]
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o Eye Irritation: Category 2A (Causes serious eye irritation)[5]

o Flammable Liquids: Category 4 (Combustible liquid)[4][5]

Experimental Protocols

The toxicological data presented above are derived from standardized experimental protocols.
Understanding these methodologies is crucial for interpreting the data and assessing its
applicability.

Acute Oral Toxicity - LD50 (Median Lethal Dose)

The oral LD50 value was likely determined following a protocol similar to the OECD Test
Guideline 401 (now largely replaced by alternative methods like OECD 420, 423, and 425 to
reduce animal usage).[6][7][8] The fundamental principle of this type of study is to determine
the single, statistically derived dose of a substance that can be expected to cause death in
50% of the animals tested.[6]

Methodology Outline (Based on historical OECD 401 principles):
o Test Animals: Healthy, young adult rodents (e.g., rats or rabbits) are used.[6][9]

o Dosage: The test substance is administered orally by gavage in graduated doses to several
groups of animals, with one dose per group.[6]

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes
over a set period, typically 14 days.[6]

o Data Analysis: The LD50 value is calculated from the dose-response data using appropriate
statistical methods.[6]

e Necropsy: All animals that die during the test and all surviving animals at the end of the
observation period are subjected to a gross necropsy.[6]

Dermal Irritation - Draize Test

The skin irritation data were generated using the Draize test, likely following a protocol similar
to OECD Test Guideline 404.[10][11] This test assesses the potential of a substance to cause
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reversible inflammatory changes to the skin.

Methodology Outline (Based on OECD 404):

Test Animals: Albino rabbits are the preferred species.[10]

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped or shaved.[12]

Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is
applied to a small area of the skin (approximately 6 cm?2) and covered with a gauze patch.
[10]

Exposure: The exposure period is typically 4 hours.[10]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal, and observations may
continue for up to 14 days to assess the reversibility of any effects.[10][13]

Scoring: The severity of erythema and edema is scored according to a standardized scale. A
mean score is calculated for each observation time point.[13]

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling 4-acetyltoluene is critical to minimize exposure and ensure

a safe working environment. The following workflow outlines the key steps and necessary

precautions.
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Caption: Safe handling workflow for 4-acetyltoluene.
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Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[3]

 Facilities should be equipped with an eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical splash goggles.[3]
» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[3]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation
(e.g., with heated material or mists), use a NIOSH/MSHA-approved respirator.[3]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First Aid Procedure

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[3](8]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Wash clothing before
reuse. Seek medical attention

if irritation develops or persists.

[3](8]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
medical attention.

[31[8][14]

Ingestion

Do NOT induce vomiting
unless directed to do so by
medical personnel. Never give
anything by mouth to an
unconscious person. If
conscious, rinse mouth with
water and give two glasses of
water to drink. Seek immediate

medical attention.

[31[15][16]

Spill and Waste Disposal

Spill Response

o Evacuate the area and remove all sources of ignition.[5]

e Ensure adequate ventilation.[5]
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Wear appropriate PPE as described in section 4.2.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[3]

Place the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Waste Disposal

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
[4] Do not allow the product to enter drains.[4]

Storage and Incompatibilities

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[3][17] Keep
containers tightly closed.[3][17] Store below +30°C.[1]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents,
and strong bases.[3][5]

Fire and Explosion Hazard

o Flammability: 4-Acetyltoluene is a combustible liquid.[3][4]

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.

» Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[5][17] Vapors are heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated.[5]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide and
carbon dioxide.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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